Cas no 782493-75-8 (1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)-)
782493-75-8 structure
Product Name:1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)-
CAS No:782493-75-8
MF:C8H15NO2
MW:157.210202455521
CID:554034
PubChem ID:45090254
Update Time:2025-04-19
1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)-
- 1H-Azepine-4-carboxylicacid,hexahydro-,methylester,(4S)-(9CI)
- 782493-75-8
- SCHEMBL13406359
- (S)-Methyl azepane-4-carboxylate
- Methyl (4S)-azepane-4-carboxylate
-
- Inchi: 1S/C8H15NO2/c1-11-8(10)7-3-2-5-9-6-4-7/h7,9H,2-6H2,1H3/t7-/m0/s1
- InChI Key: BFCUJOACQSXTBK-ZETCQYMHSA-N
- SMILES: O(C)C([C@@H]1CCNCCC1)=O
Computed Properties
- Exact Mass: 157.11
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- XLogP3: 0.5
1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
782493-75-8 (1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)-) Related Products
- 1690-75-1(methyl 1-methylpiperidine-4-carboxylate)
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- 99065-42-6(Methyl 1-ethylpiperidine-4-carboxylate)
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- 71879-50-0(methyl 3-(4-piperidyl)propanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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